Cas no 17146-86-0 (BETAINE MONOHYDRATE)

• Product Name: BETAINE MONOHYDRATE
• CAS No: 17146-86-0
• MF: C₅H₁₃NO₃
• MW: 135.161621809006
• CID: 93304
• PubChem ID: 24884197
• Update Time: 2025-04-18

BETAINE MONOHYDRATE Chemical and Physical Properties

Names and Identifiers

• BETAINE MONOHYDRATE
• BETAINE HYDRATE
• BET H2O
• BETAINE 1-HYDRATE
• (Carboxymethyl)trimethylammonium hydroxide
• betaine free base monohydrate
• Betaine cryst. research grade
• Trimethylglycine=TMG
• BETAINE MONOHYDRATE [WHO-DD]
• NJZRLXNBGZBREL-UHFFFAOYSA-N
• Betaine monohydrate, >=99%
• trimethylglycine hydroxide
• Q27163153
• (trimethylazaniumyl)acetate--water (1/1)
• trimethylammonioacetate monohydrate
• 2-(trimethylammonio)acetate hydrate
• BETAINE MONOHYDRATE [MI]
• SCHEMBL285287
• 17146-86-0
• 590-47-6
• AS-13078
• carboxy-N,N,N-trimethylmethanaminium hydroxide
• glycine betaine hydrate
• CHEMBL3181853
• DTXSID7049421
• AKOS015917322
• NCGC00260397-01
• CAS-590-47-6
• 2-(trimethylazaniumyl)acetate;hydrate
• CS-W011064
• FT-0629367
• A832133
• Tox21_202851
• DTXCID6029381
• CHEBI:91242
• MFCD00150010
• Betaine monohydrate, >=99.0% (NT)
• TPU0ITR2BR
• (trimethylazaniumyl)acetate hydrate

• Inchi： 1S/C5H11NO2.H2O/c1-6(2,3)4-5(7)8;/h4H2,1-3H3;1H2
• InChI Key： NJZRLXNBGZBREL-UHFFFAOYSA-N
• SMILES： [O-]C(C[N+](C)(C)C)=O.O

Computed Properties

• Exact Mass: 135.09000
• Monoisotopic Mass: 135.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 93.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Solubility: H2O: 0.1 g/mL, clear, colorless
• PSA: 49.36000
• LogP: -1.62180

BETAINE MONOHYDRATE Security Information

• WGK Germany：1
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives